Cas no 1806816-06-7 (4-Amino-6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 4-Amino-6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1806816-06-7
• MF: C₇H₇ClF₂N₂O
• MW: 208.593087434769
• CID: 4916626
• Update Time: 2025-08-05

4-Amino-6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C7H7ClF2N2O/c8-2-3-1-4(11)5(6(9)10)7(13)12-3/h1,6H,2H2,(H3,11,12,13)
• InChI Key： JJMJXSZIOMTOKC-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(F)F)C(N1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1

Additional information on 4-Amino-6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine

4-Amino-6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine: A Comprehensive Overview

4-Amino-6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine, also known by its CAS number 1806816-06-7, is a complex organic compound with a unique structure that has garnered significant attention in the field of chemical research. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring with multiple substituents, including an amino group, a chloromethyl group, a difluoromethyl group, and a hydroxyl group. These functional groups impart the compound with distinctive chemical properties and reactivity.

The synthesis of 4-Amino-6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine involves a series of intricate organic reactions. Researchers have employed various strategies, including nucleophilic substitution, electrophilic substitution, and coupling reactions, to construct the pyridine ring and introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

One of the most notable applications of this compound is in the development of novel drug candidates. The presence of an amino group and a hydroxyl group on the pyridine ring makes it an excellent candidate for hydrogen bonding interactions, which are critical in drug-receptor binding. Studies have shown that derivatives of this compound exhibit promising activity against various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent research has demonstrated that certain analogs can inhibit key enzymes associated with Alzheimer's disease.

In addition to its pharmaceutical applications, 4-Amino-6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine has also found utility in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and solar cells. Researchers have explored its ability to act as an electron transport material or as a component in conjugated polymers. Recent studies have highlighted its potential as a building block for constructing advanced materials with tailored electronic properties.

The compound's reactivity is another area of intense research interest. The chloromethyl group introduces electrophilic character to the molecule, enabling it to participate in various nucleophilic reactions. This reactivity has been exploited in the development of new synthetic methodologies and in the construction of bioactive molecules. For example, recent work has focused on using this compound as an intermediate in the synthesis of complex natural product analogs.

From an environmental perspective, understanding the fate and behavior of 4-Amino-6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine in natural systems is crucial. Studies have been conducted to assess its biodegradation potential and toxicity to aquatic organisms. These investigations are essential for ensuring that any industrial or agricultural applications of this compound are sustainable and environmentally friendly.

In conclusion, 4-Amino-6-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine is a versatile compound with significant potential across multiple fields. Its unique structure and functional groups make it an attractive target for both fundamental research and applied development. As our understanding of its properties continues to grow, so too does its promise as a valuable tool in addressing some of the most pressing challenges in science and technology.